Cas no 25646-78-0 (Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt))

Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt) structure
25646-78-0 structure
Product Name:Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt)
CAS No:25646-78-0
MF:C20H34N4O6S
MW:458.572164058685
CID:259167
PubChem ID:21119695
Update Time:2025-04-19

Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt) Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt)
    • 2-(4-amino-N-ethylanilino)ethanol,carboxysulfanylformic acid
    • 2-(4-Amino-N-ethylanilino)ethanol sulfate
    • Bis((p-aminophenyl)ethyl(2-hydroxyethyl)ammonium) sulphate
    • Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1)
    • thiodicarbonic acid - 2-[(4-aminophenyl)(ethyl)amino]ethanol (1:2)
    • NS00085773
    • (4-aminophenyl)-ethyl-(2-hydroxyethyl)azanium;sulfate
    • Bis[(p-aminophenyl)ethyl(2-hydroxyethyl)ammonium]sulfate
    • 25646-78-0
    • Inchi: 1S/2C10H16N2O.H2O4S/c2*1-2-12(7-8-13)10-5-3-9(11)4-6-10;1-5(2,3)4/h2*3-6,13H,2,7-8,11H2,1H3;(H2,1,2,3,4)
    • InChI Key: FGMPNNMXDQQSKP-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)([O-])[O-].OCC[NH+](C1C=CC(=CC=1)N)CC.OCC[NH+](C1C=CC(=CC=1)N)CC

Computed Properties

  • Exact Mass: 458.22012
  • Monoisotopic Mass: 458.21990599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 195
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • PSA: 181.64

Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt) Related Literature

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